(2Z)-2-Chloro-1-phenylpent-2-en-1-one

• CAS RN: 154469-74-6
• Molecular Formula: C11H11ClO
• Molecular Weight: 194.66 g/mol
• IUPAC Name: (Z)-2-chloro-1-phenylpent-2-en-1-one
• InChI: InChI=1S/C11H11ClO/c1-2-6-10(12)11(13)9-7-4-3-5-8-9/h3-8H,2H2,1H3/b10-6-
• InChI Key: IPXJAZBCJGEQBY-POHAHGRESA-N
• Isomeric SMILES: CC/C=C(/C(=O)C1=CC=CC=C1)\Cl
• SMILES: CCC=C(C(=O)C1=CC=CC=C1)Cl
• synonyms: 2-Penten-1-one, 2-chloro-1-phenyl-, (Z)- (9CI)

Description

(2Z)-2-Chloro-1-phenylpent-2-en-1-one, also known as Claisen-Schmidt condensation product of acetophenone and benzaldehyde, is a key intermediate in the synthesis of various organic compounds. This compound has been widely studied due to its unique chemical structure and potential applications in the field of organic chemistry.

Mechanism of Action

The mechanism of action of (2Z)-2-Chloro-1-phenylpent-2-en-1-one involves its ability to act as an electrophile in nucleophilic addition reactions. This compound can undergo nucleophilic addition reactions with various nucleophiles such as amines, thiols, and alcohols, leading to the formation of a wide range of organic compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2Z)-2-Chloro-1-phenylpent-2-en-1-one have not been extensively studied. However, it has been reported to exhibit cytotoxic effects on various cancer cell lines, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using (2Z)-2-Chloro-1-phenylpent-2-en-1-one in lab experiments include its ease of synthesis, versatility in organic reactions, and potential applications in the synthesis of various organic compounds. However, its limitations include its potential toxicity and lack of extensive studies on its biochemical and physiological effects.

Future Directions

For the study of (2Z)-2-Chloro-1-phenylpent-2-en-1-one include its potential applications in the synthesis of novel organic compounds with unique biological activities. Further studies on its biochemical and physiological effects are also needed to fully understand its potential as an anticancer agent and other therapeutic applications.
In conclusion, (2Z)-2-Chloro-1-phenylpent-2-en-1-one is a key intermediate in the synthesis of various organic compounds and has potential applications in the field of organic chemistry. Further studies are needed to fully understand its potential as an anticancer agent and other therapeutic applications.

Synthesis Methods

The synthesis of (2Z)-2-Chloro-1-phenylpent-2-en-1-one can be achieved through the (2Z)-2-Chloro-1-phenylpent-2-en-1-oneidt condensation reaction between acetophenone and benzaldehyde in the presence of a base catalyst. This reaction generates a β-hydroxyketone intermediate, which undergoes dehydration and subsequent elimination of water to form the final product.

Scientific Research Applications

(2Z)-2-Chloro-1-phenylpent-2-en-1-one has been extensively studied for its potential applications in organic synthesis. It has been used as a starting material in the synthesis of various organic compounds such as chalcones, flavones, and aurones. These compounds have been found to exhibit a wide range of biological activities including anti-inflammatory, antioxidant, and anticancer properties.